2-(2-Ethylbutyl)cyclohexanol

• IUPAC Name: 2-(2-ethylbutyl)cyclohexan-1-ol
• InChI: InChI=1S/C12H24O/c1-3-10(4-2)9-11-7-5-6-8-12(11)13/h10-13H,3-9H2,1-2H3
• InChI Key: DNPIKQAQDBSXHV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CC1CCCCC1O
• Molecular Formula: C12H24O
• DSSTOX Substance ID: DTXSID40289377
• Molecular Weight: 184.32 g/mol
• CAS No.: 7146-78-3

Description

“2-(2-Ethylbutyl)cyclohexanol” is an organic compound with the linear formula C12H24O. It has a molecular weight of 184.324. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a cyclohexanol group with an ethylbutyl group attached. The exact structure can be represented by the linear formula C12H24O.

Physical And Chemical Properties Analysis

“this compound” is an organic compound with a molecular weight of 184.324. The specific physical and chemical properties of this compound are not detailed in the available resources.

Scientific Research Applications

• Catalysis and Adsorption Studies :

  • Cyclohexanone and its derivatives, including those similar to 2-(2-Ethylbutyl)cyclohexanol, have been studied for their adsorption and reaction rates in the context of heterogeneous catalysis. These compounds are hydrogenated using catalysts like Ru/Al2O3, Rh/Al2O3, and Pt/Al2O3, with the reaction rates being influenced by the nature of the alkyl substituent (Chihara & Tanaka, 1979).

• Polymerization and Copolymerization Processes :

  • Cyclohexene, which shares structural similarities with this compound, has been used in the copolymerization process with ethylene, catalyzed by nonbridged half-titanocenes. This process emphasizes the importance of the substituent in the cyclopentadienyl fragment for efficient incorporation in the polymer chain (Wang, Fujiki, & Nomura, 2005).

• Volumetric Properties in Binary Mixtures :

  • Studies on the volumetric properties of mixtures involving cyclohexane and compounds like 2-ethoxyethanol provide insights into the molecular interactions between molecules similar to this compound. Such research is pivotal in understanding solvent interactions and properties in various industrial applications (Durgabhavani et al., 2019).

• Selective Hydrogenation Processes :

  • Cyclohexanone and its derivatives are crucial intermediates in the manufacture of polyamides. Research on the selective hydrogenation of phenol to cyclohexanone using catalysts such as Pd nanoparticles supported on mesoporous graphitic carbon nitride has shown high activity and selectivity, demonstrating the potential of these compounds in chemical manufacturing processes (Wang et al., 2011).

• Synthesis and Structural Studies :

  • The synthesis of various cyclohexanone derivatives, including those with functional groups similar to this compound, and their structural characterization through techniques like X-ray diffraction and NMR spectroscopy, are of significant importance in the field of organic chemistry. These studies contribute to the understanding of molecular structures and reactivity (Govindaraju et al., 2003).